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Compound of Interest

Compound Name: CVT-12012

Cat. No.: B1669353 Get Quote

Initial searches for the compound "CVT-12012" have revealed a significant lack of publicly

available scientific data regarding its biological activity, mechanism of action, and use in

experimental studies. While the chemical identity of CVT-12012, also known as TQB67535, has

been confirmed, there is no accessible research to support the creation of a detailed technical

support center as requested.

The compound CVT-12012 is identified by the following:

CAS Number: 1018675-35-8

Chemical Formula: C₂₁H₂₁F₃N₄O₃

IUPAC Name: 2-hydroxy-N-[2-(3-methyl-2-oxo-7-{[3-(trifluoromethyl)benzyl]amino}-1(2H)-

quinoxalinyl)ethyl]acetamide

Despite extensive searches for research articles, patents, and clinical trial data associated with

CVT-12012 and its synonym TQB67535, no information was found concerning:

The biological target(s) of the compound.

Its mechanism of action and any related signaling pathways.

Results from in vitro or in vivo studies, including dose-response or treatment duration data.

Established experimental protocols.
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The absence of this critical information makes it impossible to generate the requested technical

support content, which would include frequently asked questions, troubleshooting guides for

experiments, quantitative data summaries, detailed experimental methodologies, and diagrams

of signaling pathways.

This lack of public information suggests that CVT-12012 may be a very new compound, a

proprietary molecule with no published data, or a designation that is not widely used in

scientific literature.

We regret that we are unable to fulfill the request for a technical support center on refining

CVT-12012 treatment duration at this time due to the unavailability of the necessary

foundational scientific data. We will continue to monitor for any emerging information on this

compound.

To cite this document: BenchChem. [Technical Support Center: Information on CVT-12012
Currently Unavailable]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669353#refining-cvt-12012-treatment-duration-in-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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